rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6

• IUPAC Name: 1,2,2-trideuterio-1-(2,4-dichlorophenyl)-2-(2,4,5-trideuterioimidazol-1-yl)ethanol
• InChI: InChI=1S/C11H10Cl2N2O/c12-8-1-2-9(10(13)5-8)11(16)6-15-4-3-14-7-15/h1-5,7,11,16H,6H2/i3D,4D,6D2,7D,11D
• InChI Key: UKVLTPAGJIYSGN-ZAUIHBLSSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(CN2C=CN=C2)O
• Isomeric SMILES: [2H]C1=C(N(C(=N1)[2H])C([2H])([2H])C([2H])(C2=C(C=C(C=C2)Cl)Cl)O)[2H]
• Molecular Formula: C11H10Cl2N2O
• Molecular Weight: 263.15 g/mol

Description

Rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 (Rac-1-DCE-d6) is a synthetic compound that has been studied for its potential applications in scientific research. Rac-1-DCE-d6 has been studied for its ability to modulate a wide range of biochemical and physiological processes.

Scientific Research Applications

Rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 has been studied for its potential applications in scientific research. For example, it has been used as a tool to study the role of Rac1 in the regulation of cell migration and adhesion. It has also been used to study the role of Rac1 in the regulation of cell cycle progression, cell proliferation, and apoptosis. In addition, rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 has been used to study the role of Rac1 in the regulation of gene expression and signal transduction pathways.

Mechanism of Action

Rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 is an inhibitor of Rac1, a small GTPase that is involved in the regulation of a wide range of cellular processes. rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 binds to Rac1 and inhibits its activity by preventing the exchange of GDP for GTP, thus preventing the activation of Rac1.
Biochemical and Physiological Effects
rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 has been studied for its effects on a wide range of biochemical and physiological processes. For example, it has been shown to inhibit cell migration, cell adhesion, cell cycle progression, cell proliferation, and apoptosis. In addition, rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 has been shown to modulate gene expression and signal transduction pathways.

Advantages and Limitations for Lab Experiments

Rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 has several advantages for use in lab experiments. For example, it is a relatively small molecule and is easily synthesized. In addition, it is stable and can be stored for long periods of time. However, there are also some limitations. For example, it is not specific to Rac1 and can interact with other GTPases. In addition, it can be toxic in high concentrations.

Future Directions

There are a number of potential future directions for the use of rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 in scientific research. For example, it could be used to study the role of Rac1 in the regulation of other cellular processes, such as membrane trafficking and autophagy. In addition, it could be used to study the role of Rac1 in the regulation of complex signaling pathways, such as the Wnt and Hedgehog pathways. It could also be used to study the role of Rac1 in the regulation of stem cell differentiation and tissue regeneration. Finally, it could be used to study the role of Rac1 in diseases, such as cancer and neurodegenerative diseases.

Synthesis Methods

Rac-1-(2,4-Dichlorophenyl)-2-(1-imidazolyl)ethanol-d6 is a synthetic compound that can be synthesized by a variety of methods. The most common method is to start with 2,4-dichlorophenylacetonitrile, which is reacted with 1-imidazole in the presence of triethylamine in anhydrous acetonitrile. The reaction is then quenched with a solution of potassium carbonate, and the product is then purified by column chromatography.